Cas no 54570-99-9 (N'-acetylquinoline-2-carbohydrazide)

• Product name: N'-acetylquinoline-2-carbohydrazide
• CAS No: 54570-99-9
• MF: C₁₂H₁₁N₃O₂
• MW: 229.23464
• CID: 1589678
• PubChem ID: 256915

N'-acetylquinoline-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-acetylquinoline-2-carbohydrazide
• AKOS008569682
• AC1L5VN6
• AC1Q5Q6S
• AR-1K5815
• Hydrazine, 1-acetyl-2-quinaldoyl-
• NSC84496
• Quinaldic acid, 2-acetylhydrazide
• AKOS008569682; AC1L5VN6; AC1Q5Q6S; AR-1K5815; Hydrazine, 1-acetyl-2-quinaldoyl-; NSC84496; Quinaldic acid, 2-acetylhydrazide;
• SCHEMBL24931112
• DTXSID00292660
• 54570-99-9
• NSC-84496

• Inchi： InChI=1S/C12H11N3O2/c1-8(16)14-15-12(17)11-7-6-9-4-2-3-5-10(9)13-11/h2-7H,1H3,(H,14,16)(H,15,17)
• InChI Key： JDVJOBKEWAYEMZ-UHFFFAOYSA-N
• SMILES： CC(=O)NNC(=O)C1=NC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 71.09
• LogP: 1.79750

Additional information on N'-acetylquinoline-2-carbohydrazide

测试